5-Methoxy-3,7-dimethylindole

• Molecular Formula: C11H13NO
• Molecular Weight: 175.23 g/mol
• IUPAC Name: 5-methoxy-3,7-dimethyl-1H-indole
• InChI: InChI=1S/C11H13NO/c1-7-4-9(13-3)5-10-8(2)6-12-11(7)10/h4-6,12H,1-3H3
• InChI Key: WLGLLOVBRHAHOL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC2=C1NC=C2C)OC

Description

5-Methoxy-3,7-dimethylindole is a substituted indole derivative characterized by methoxy (-OCH₃) and methyl (-CH₃) groups at positions 5, 3, and 7 of the indole ring. Its synthesis involves the alkylation of 2,7-dimethyl-5-hydroxyindole with dimethyl sulfate under basic conditions (NaOH/ethanol), yielding a crystalline product with a melting point of 73–75°C after purification via magnesia-silica column chromatography . Structural confirmation was achieved through UV, IR, and NMR spectroscopy, demonstrating high purity.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of 5-Methoxy-3,7-dimethylindole are compared below with related indole derivatives, emphasizing substituent positions, synthesis methodologies, and physicochemical properties.

Table 1: Comparative Analysis of 5-Methoxy-3,7-dimethylindole and Analogues

Compound Name	Molecular Formula	Substituents	Synthesis Method	Yield	Melting Point (°C)	Key Applications/Properties
5-Methoxy-3,7-dimethylindole	C₁₁H₁₃NO (inferred)	5-OCH₃, 3-CH₃, 7-CH₃	Dimethyl sulfate alkylation	78%	73–75	High-purity intermediate for screening
5-Methoxyindole	C₉H₉NO	5-OCH₃	Oxalyl chloride coupling ; commercial synthesis	Varies	Not reported	Plant hormone analog
5-Methoxy-2-methylindole	C₁₀H₁₁NO	5-OCH₃, 2-CH₃	Alkylation of 5-hydroxyindole derivatives	>99% purity (GC)	Not reported	Pharmaceutical intermediate
5-Methoxyindole-3-acetic acid	C₁₁H₁₁NO₃	5-OCH₃, 3-CH₂COOH	Oxalyl chloride-mediated acylation	Low to moderate	Not reported	Auxin-like bioactivity
5-Methoxy-3,3-dimethylindolin-2-one	C₁₁H₁₃NO₂	5-OCH₃, 3,3-diCH₃	Unspecified alkylation	Not reported	Not reported	Specialty chemical intermediate
2-(7-Methoxy-1H-indol-3-yl)-2-oxoacetic acid	C₁₁H₉NO₄	7-OCH₃, 3-COCOOH	Oxalyl chloride reflux with indole	Moderate	Not reported	Marine drug research

Key Comparisons

Conversely, 5-Methoxyindole-3-acetic acid’s carboxylic acid group increases polarity, favoring solubility in aqueous environments . Synthetic Complexity: The synthesis of 5-Methoxy-3,7-dimethylindole requires precise alkylation conditions to avoid side products, whereas simpler derivatives like 5-Methoxyindole are more straightforward to prepare .

Yield and Purity

• 5-Methoxy-3,7-dimethylindole achieves a 78% yield after column chromatography, comparable to 5-Methoxy-2-methylindole (>99% purity via GC) but superior to 5-Methoxyindole-3-acetic acid, which often requires extensive purification due to side reactions .

Applications While 5-Methoxyindole-3-acetic acid is linked to auxin-like activity in plants, 5-Methoxy-3,7-dimethylindole’s bioactivity remains underexplored.

Safety Profiles Limited hazard data are available for 5-Methoxy-3,7-dimethylindole, whereas derivatives like 5-Methyl-7-methoxyisoflavone (structurally distinct) are classified as low-risk .